Cas no 827038-39-1 (5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]-)

5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]- structure
827038-39-1 structure
Product name:5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]-
CAS No:827038-39-1
MF:C23H22N2O4S
MW:422.49678
CID:686005
PubChem ID:5273713

5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]-
    • 2-[cyclohexyl-(4-phenoxybenzoyl)amino]-1,3-thiazole-5-carboxylic acid
    • 2-[(R)-Cyclohexyl-(4-phenoxy-benzoyl)-amino]-thiazole-5-carboxylic acid
    • CHEMBL369535
    • 827038-39-1
    • BDBM50157176
    • 2-[cyclohexyl-(4-phenoxybenzoyl)amino]thiazole-5-carboxylic acid
    • 2-[Cyclohexyl-(4-phenoxy-benzoyl)-amino]-thiazole-5-carboxylic acid
    • DTXSID30414954
    • Inchi: InChI=1S/C23H22N2O4S/c26-21(16-11-13-19(14-12-16)29-18-9-5-2-6-10-18)25(17-7-3-1-4-8-17)23-24-15-20(30-23)22(27)28/h2,5-6,9-15,17H,1,3-4,7-8H2,(H,27,28)
    • InChI Key: ZYJQQYXBLRRYPA-UHFFFAOYSA-N
    • SMILES: C1CCC(CC1)N(C2=NC=C(S2)C(=O)O)C(=O)C3=CC=C(C=C3)OC4=CC=CC=C4

Computed Properties

  • Exact Mass: 422.13002836g/mol
  • Monoisotopic Mass: 422.13002836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 108Ų

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